Cas no 845729-43-3 (4-(3-Nitrophenyl)-3-morpholinone)

• Product Name: 4-(3-Nitrophenyl)-3-morpholinone
• CAS No: 845729-43-3
• Molecular Formula: C₁₀H₁₀N₂O₄
• Molecular Weight: 222.197402477264
• CID: 1824599
• PubChem ID: 11644240

4-(3-Nitrophenyl)-3-morpholinone Properties

Names and Identifiers

• 3-Morpholinone, 4-(3-nitrophenyl)-
• 4-(3-Nitrophenyl)-3-morpholinone (ACI)
• 4-(3-Nitrophenyl)morpholin-3-one
• 845729-43-3
• 4-(3-nitrophenyl)-3-Morpholinone
• 4-(3-nitrophenyl)morpholin-3-one? (Rivaroxaban Impurity pound(c)
• CS-0165651
• SCHEMBL1629441
• DA-02451

• InChIKey： NGYPJPFTRGWDID-UHFFFAOYSA-N
• Inchi： 1S/C10H10N2O4/c13-10-7-16-5-4-11(10)8-2-1-3-9(6-8)12(14)15/h1-3,6H,4-5,7H2
• SMILES： O=C1COCCN1C1C=C([N+](=O)[O-])C=CC=1

Computed Properties

• Exact Mass: 222.06405680g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.06405680g/mol
• Heavy Atom Count: 16
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Boiling Point: NA
• Melting Point: NA